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Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954

This guide provides a comprehensive overview of the boiling and melting points of
allylcyclohexane, tailored for researchers, scientists, and professionals in drug development.
It includes a summary of reported physical properties and detailed descriptions of standard
experimental methodologies for their determination.

Physical Properties of Allylcyclohexane

Allylcyclohexane is a colorless liquid at room temperature.[1] Its physical properties,
particularly its boiling and melting points, are crucial for its handling, purification, and
application in various chemical syntheses.

Data on Boiling and Melting Points

The reported values for the boiling point of allylcyclohexane exhibit some variation across
different sources, which is common in chemical literature due to differences in experimental
conditions and sample purity. The melting point is not well-established, with some sources
indicating it is not applicable under standard conditions.
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Property Value Source
Boiling Point 153-154 °C ChemSynthesis[2], LookChem
148-149 °C (at 760 mmHg) Sigma-Aldrich
151 °C Tokyo Chemical Industry Co.,
Ltd.[3]
132 °C ECHEMI[4]
Melting Point n/a (not applicable) ChemSynthesis[2]
330 °C ECHEMI[4], LookChem

Note on Melting Point Data: The reported melting point of 330 °C is likely an error, as it is
unusually high for a hydrocarbon of this molecular weight. The designation "n/a" from other
sources suggests that the melting point is very low and not typically determined.

Experimental Protocols for Determination of
Physical Properties

While specific experimental protocols for allylcyclohexane were not detailed in the surveyed
literature, the following are standard and widely accepted methods for determining the boiling
and melting points of organic compounds.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

1. Distillation Method: This is a common method for purifying liquids and can also be used to
determine the boiling point.

o Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a receiving flask, and a thermometer.

e Procedure: The liquid sample (at least 5 mL) is placed in the distilling flask along with boiling
chips or a magnetic stir bar to ensure smooth boiling. The flask is heated, and as the liquid
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2.

boils, the vapor rises and comes into contact with the thermometer bulb before entering the
condenser. The temperature is recorded when it stabilizes during the distillation of the bulk of
the liquid. This stable temperature is the boiling point.

Key Consideration: It is crucial that the thermometer bulb is positioned correctly—just below
the side arm of the distillation head—to accurately measure the temperature of the vapor in
equilibrium with the liquid.

Thiele Tube Method (Micro Method): This method is suitable when only a small amount of

the substance is available.

Sample Preparation: A small amount of the liquid is placed in a small test tube or a fusion
tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

Heating: The assembly is attached to a thermometer and heated in a Thiele tube containing
oil. As the temperature rises, air trapped in the capillary tube expands and escapes.

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles
will emerge from the open end of the capillary tube. The heat is then removed.

Measurement: The liquid will begin to be drawn into the capillary tube as the apparatus
cools. The temperature at which the liquid just begins to enter the capillary tube is recorded
as the boiling point.[5]

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this usually occurs over a narrow range.

1

. Capillary Method using a Melting Point Apparatus: This is the most common and accurate

method for determining the melting point of a solid organic compound.

Sample Preparation: A small amount of the dry, powdered solid is packed into a capillary
tube to a height of 2-3 mm.[6]

Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a
heated block with a thermometer or a digital temperature sensor.
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e Heating and Observation: The sample is heated, and the rate of heating is slowed down to 1-
2 °C per minute as the expected melting point is approached.

e Measurement: The melting range is recorded from the temperature at which the first droplet
of liquid is observed to the temperature at which the entire sample has completely melted. A
sharp melting range (0.5-1.0 °C) is indicative of a pure compound.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Boiling Point Determination by Distillation.
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Caption: Workflow for Micro Boiling Point Determination using a Thiele Tube.
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Caption: Workflow for Melting Point Determination by the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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